3-Cyano-5-hydroxybenzamide

• Molecular Formula: C8H6N2O2
• Molecular Weight: 162.15 g/mol
• IUPAC Name: 3-cyano-5-hydroxybenzamide
• InChI: InChI=1S/C8H6N2O2/c9-4-5-1-6(8(10)12)3-7(11)2-5/h1-3,11H,(H2,10,12)
• InChI Key: PUYFTSIOJMCGBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)N)O)C#N

Description

3-Cyano-5-hydroxybenzamide (molecular formula: C₈H₆N₂O₂) is a benzamide derivative featuring a cyano (-CN) group at the 3-position and a hydroxyl (-OH) group at the 5-position of the benzene ring. The hydroxyl group in 3-Cyano-5-hydroxybenzamide is expected to enhance hydrogen-bonding capacity compared to nitro-substituted analogs, influencing solubility, crystallinity, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyano-5-hydroxybenzamide typically involves the reaction of 3,5-dihydroxybenzonitrile with ammonia or an amine under specific conditions. One common method includes passing 2-hydroxybenzamide in the gas phase over a heterogeneous catalyst to produce 2-hydroxybenzonitrile, which can then be further reacted to form 3-Cyano-5-hydroxybenzamide .

Industrial Production Methods

Industrial production methods for 3-Cyano-5-hydroxybenzamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often utilize continuous flow reactors and advanced purification techniques to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

3-Cyano-5-hydroxybenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction: The cyano group can be reduced to form amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyano group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Nucleophiles like amines or alcohols can react with the cyano group under basic or acidic conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and related compounds.

Substitution: Various substituted benzamides and related derivatives.

Scientific Research Applications

3-Cyano-5-hydroxybenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyano-5-hydroxybenzamide involves its interaction with specific molecular targets and pathways. The cyano group can act as an electrophile, reacting with nucleophilic sites in biological molecules. The hydroxyl group can form hydrogen bonds, influencing the compound’s binding affinity and specificity. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-Cyano-5-hydroxybenzamide with structurally related benzamide derivatives, focusing on substituent effects, synthesis pathways, and applications.

Substituent Effects and Physicochemical Properties

Compound	Substituents	Molecular Formula	Key Properties/Applications	Reference
3-Cyano-5-hydroxybenzamide	3-CN, 5-OH	C₈H₆N₂O₂	Hypothesized high solubility (due to -OH), potential pharmacological activity	Inferred
3-Cyano-5-nitrobenzamide	3-CN, 5-NO₂	C₈H₅N₃O₃	Lower solubility (nitro group), used in heterocyclic synthesis
2-Aminobenzamides	2-NH₂	C₇H₇NO	Anticancer, antimicrobial applications
Methyl-3-amino-4-hydroxybenzoate	3-NH₂, 4-OH, methyl ester	C₈H₉NO₃	Precursor for benzoxazole derivatives

• Electronic Effects: The hydroxyl group in 3-Cyano-5-hydroxybenzamide is electron-donating (via resonance), contrasting with the electron-withdrawing nitro group in its nitro analog. This difference impacts acidity (pKa), reactivity in nucleophilic substitutions, and hydrogen-bonding networks .